Cas no 644990-45-4 (phenyl 3-amino-4,6-dimethylthieno2,3-bpyridine-2-carboxylate)

• Product Name: phenyl 3-amino-4,6-dimethylthieno2,3-bpyridine-2-carboxylate
• CAS No: 644990-45-4
• MF: C₁₆H₁₄N₂O₂S
• MW: 298.359562397003
• CID: 6441679
• Update Time: 2025-05-19

phenyl 3-amino-4,6-dimethylthieno2,3-bpyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• phenyl 3-amino-4,6-dimethylthieno2,3-bpyridine-2-carboxylate
• phenyl 3-amino-4,6-dimethylthieno[2,3-b]pyridine-2-carboxylate

• Inchi： 1S/C16H14N2O2S/c1-9-8-10(2)18-15-12(9)13(17)14(21-15)16(19)20-11-6-4-3-5-7-11/h3-8H,17H2,1-2H3
• InChI Key： PRXYDKSIQLOLEV-UHFFFAOYSA-N
• SMILES： NC1=C(SC2=NC(C)=CC(C)=C12)C(=O)OC1C=CC=CC=1

Additional information on phenyl 3-amino-4,6-dimethylthieno2,3-bpyridine-2-carboxylate

Comprehensive Analysis of Phenyl 3-amino-4,6-dimethylthieno[2,3-b]pyridine-2-carboxylate (CAS No. 644990-45-4)

The compound phenyl 3-amino-4,6-dimethylthieno[2,3-b]pyridine-2-carboxylate (CAS No. 644990-45-4) is a heterocyclic organic molecule with significant potential in pharmaceutical and material science applications. Its unique structure, featuring a thienopyridine core, makes it a subject of interest for researchers exploring novel bioactive compounds. The presence of both amino and ester functional groups enhances its reactivity, enabling diverse synthetic modifications.

In recent years, the demand for thienopyridine derivatives has surged due to their role in drug discovery, particularly in targeting enzymes and receptors. The 3-amino-4,6-dimethyl substitution pattern in this compound is particularly noteworthy, as it may influence binding affinity and metabolic stability. Researchers are actively investigating its potential as a scaffold for kinase inhibitors or antimicrobial agents, aligning with the growing focus on combating drug-resistant pathogens.

The phenyl carboxylate moiety in this compound offers additional versatility. It can serve as a prodrug moiety or be hydrolyzed to release active metabolites, a feature highly relevant in prodrug design strategies. This aligns with current trends in precision medicine, where controlled drug release is critical. Moreover, the compound’s potential applications in organic electronics are being explored, given the electron-rich thienopyridine system’s ability to facilitate charge transport.

Synthetic routes to phenyl 3-amino-4,6-dimethylthieno[2,3-b]pyridine-2-carboxylate often involve multi-step procedures, including cyclization and esterification reactions. Optimizing these processes is a key focus for industrial chemists, especially with the rising emphasis on green chemistry and sustainable synthesis. Solvent selection, catalyst efficiency, and yield improvement are frequently discussed topics in forums and publications.

From an analytical perspective, this compound’s characterization relies heavily on techniques like NMR spectroscopy, mass spectrometry, and HPLC. Its stability under various conditions (e.g., pH, temperature) is another area of investigation, particularly for formulation scientists. These aspects are crucial for quality control in manufacturing, a topic increasingly prioritized in regulatory discussions.

The commercial availability of CAS 644990-45-4 has expanded due to its growing applications. Suppliers often highlight its >95% purity, catering to the pharmaceutical industry’s stringent requirements. Discussions on platforms like ResearchGate frequently address its procurement challenges, storage conditions, and alternative synthetic approaches—reflecting the compound’s niche yet evolving status.

In conclusion, phenyl 3-amino-4,6-dimethylthieno[2,3-b]pyridine-2-carboxylate represents a compelling case study in modern heterocyclic chemistry. Its dual relevance in drug development and advanced materials ensures sustained academic and industrial interest. As research progresses, updates on its biological activity profiles and material properties are anticipated to dominate scientific literature.